molecular formula C9H11ClMgO B6361359 4-Methoxy-3-methylbenzylmagnesium chloride, 0.25M 2-MeTHF CAS No. 211115-04-7

4-Methoxy-3-methylbenzylmagnesium chloride, 0.25M 2-MeTHF

Cat. No.: B6361359
CAS No.: 211115-04-7
M. Wt: 194.94 g/mol
InChI Key: VJVAZAPPDKKUDR-UHFFFAOYSA-M
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Description

4-Methoxy-3-methylbenzylmagnesium chloride, also known as 3-Methylbenzylmagnesium chloride, is a chemical compound with the molecular formula C9H11ClMgO . It is typically available as a 0.25M solution in 2-MeTHF .


Molecular Structure Analysis

The molecular structure of 4-Methoxy-3-methylbenzylmagnesium chloride consists of a benzene ring substituted with a methoxy group (OCH3) and a methyl group (CH3). The benzyl position of the ring is bonded to a magnesium atom, which is in turn bonded to a chlorine atom .

Safety and Hazards

This compound is considered hazardous. It is highly flammable and harmful if swallowed. It can cause skin irritation, serious eye damage, and may cause respiratory irritation. It is suspected of causing cancer and may cause damage to organs through prolonged or repeated exposure .

Properties

IUPAC Name

magnesium;4-methanidyl-1-methoxy-2-methylbenzene;chloride
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H11O.ClH.Mg/c1-7-4-5-9(10-3)8(2)6-7;;/h4-6H,1H2,2-3H3;1H;/q-1;;+2/p-1
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VJVAZAPPDKKUDR-UHFFFAOYSA-M
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=CC(=C1)[CH2-])OC.[Mg+2].[Cl-]
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H11ClMgO
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

194.94 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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